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Compound of Interest

Compound Name: 2-Ethynylphenol

Cat. No.: B1266645

Essential Safety and Handling Guide for 2-
Ethynylphenol

This guide provides critical safety and logistical information for the handling of 2-
Ethynylphenol in a laboratory setting. Adherence to these procedures is vital for minimizing
risks and ensuring a safe research environment for researchers, scientists, and drug
development professionals.

Chemical Profile:

Name: 2-Ethynylphenol

CAS Number: 5101-44-0[1][2]

Molecular Formula: CsHeO[1][2][3]

Molecular Weight: 118.13 g/mol [3]

Hazard Summary: 2-Ethynylphenol is a hazardous substance that requires careful handling.
According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, it is classified as:

o Harmful if swallowed (Acute toxicity, oral).[3]
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e Causes skin irritation.[3]
e Causes serious eye damage.[3]
o May cause respiratory irritation.[3]

Due to its phenolic structure, it is readily absorbed through the skin and can cause systemic
toxicity.[4] Phenols are corrosive and can cause severe burns which may not be immediately
painful.[4]

Personal Protective Equipment (PPE)

The selection of appropriate Personal Protective Equipment (PPE) is the first line of defense
against exposure to 2-Ethynylphenol. The following table summarizes the recommended PPE
for handling this compound, based on Safety Data Sheets (SDS) for similar phenolic
compounds and general best practices.
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PPE Category Specification

- Minimum: Safety glasses with side shields. -
) Splash Hazard: Chemical safety goggles.[5][6] -
Eye Protection o ) } )
Significant Splash/Explosion Risk: A face shield

worn over chemical safety goggles.[5][6]

- Incidental Contact: Double-gloved nitrile exam-
style gloves (minimum 8mil thickness). Gloves
should be changed immediately upon

Hand Protection contamination.[6] - Extended
Contact/Immersion: Butyl rubber or neoprene

gloves are recommended for handling phenols.

[4][6]

- A fully buttoned laboratory coat.[4][6] - Long
) ] pants and closed-toe shoes.[4][6] - For potential
Skin and Body Protection
body splashes, a butyl rubber or neoprene

apron should be worn.[4][6]

- If dust or aerosols may be generated or

ventilation is inadequate: An air-purifying
Respiratory Protection respirator with a Type A-P filter (organic vapor

and particulate) is recommended. Ensure the

respirator is properly fit-tested.[5]

Operational and Disposal Plans

Proper operational procedures are crucial to minimize exposure and prevent accidents. The
following workflow outlines the safe handling of 2-Ethynylphenol from preparation to post-
handling.

1. Pre-Handling Preparation:

o Work Area: All work with 2-Ethynylphenol must be conducted in a well-ventilated chemical
fume hood.[4][5]

o Emergency Equipment: Locate the nearest emergency eyewash station and safety shower
and confirm they are unobstructed.[4]
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Spill Kit: Ensure a spill kit containing appropriate absorbent materials (e.g., vermiculite, sand)
is readily available.[5]

PPE: Assemble all necessary PPE as specified in the table above.

Waste Container: Prepare a designated and clearly labeled waste container for 2-
Ethynylphenol waste.

. Handling Procedures:
Weighing: If weighing the solid, do so in the fume hood on a disposable weigh boat.

Dissolving/Reaction: When dissolving or using in a reaction, add it slowly to the solvent or
reaction mixture. Keep the container closed as much as possible.

Heating: Avoid heating 2-Ethynylphenol outside of a controlled reaction setup within the
fume hood.[6]

Centrifugation: If centrifugation is necessary, use sealed safety cups to prevent aerosol
generation.[6]

Post-Handling: After handling, thoroughly wash hands and forearms with soap and water,
even if gloves were worn.

. Disposal Plan:

Chemical Waste: All 2-Ethynylphenol waste, including reaction residues and excess
material, must be disposed of as hazardous waste. Do not pour down the drain.[7]

Contaminated Materials: All disposable PPE (gloves, etc.) and other materials (e.g., paper
towels, weigh boats) contaminated with 2-Ethynylphenol should be collected in a separate,
sealed container. This contaminated solid waste should also be disposed of as hazardous
waste.

Empty Containers: Handle uncleaned, empty containers as you would the product itself.
Follow your institution's procedures for the disposal of empty chemical containers.
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Emergency Procedures

Spill Response:

« Small Spil:

o

Evacuate the immediate area.

[¢]

Wear the appropriate PPE as listed in the table.

[¢]

Cover the spill with an inert absorbent material.

[e]

Collect the absorbed material into a labeled hazardous waste container.

o

Clean the spill area with a suitable solvent, followed by soap and water.
e Large Spill:

o Evacuate the laboratory and alert others.

o Contact your institution's emergency response team.

o Do not attempt to clean up a large spill without proper training and equipment.
First Aid:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[7]

o Skin Contact: Immediately remove contaminated clothing. Wipe off excess chemical with a
dry cloth or paper towel. Wash the affected area with soap and plenty of water for at least 15
minutes. Seek immediate medical attention. For phenol exposure, polyethylene glycol (PEG)
300 or 400 is often recommended for initial skin decontamination.[4]

¢ Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[7]

e Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[7]
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Visual Safety Protocols

The following diagrams illustrate the key workflows for handling 2-Ethynylphenol safely.
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Caption: Workflow for the safe handling of 2-Ethynylphenol.
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Caption: Emergency response procedure for a 2-Ethynylphenol spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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